Cas no 35466-84-3 (butyl propyl carbonate)
butyl propyl carbonate structure
Product Name:butyl propyl carbonate
CAS No:35466-84-3
MF:C8H16O3
MW:160.210843086243
CID:1471084
PubChem ID:6420720
Update Time:2025-04-20
butyl propyl carbonate Chemical and Physical Properties
Names and Identifiers
-
- butyl propyl carbonate
- carbonic acid, butyl propyl ester
- carbonic acid butyl propyl ester
- VASVAWIFVXAQMI-UHFFFAOYSA-N
- 35466-84-3
- SCHEMBL451519
- DTXSID30423586
-
- Inchi: 1S/C8H16O3/c1-3-5-7-11-8(9)10-6-4-2/h3-7H2,1-2H3
- InChI Key: VASVAWIFVXAQMI-UHFFFAOYSA-N
- SMILES: O(C(=O)OCCC)CCCC
Computed Properties
- Exact Mass: 160.10998
- Monoisotopic Mass: 160.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
butyl propyl carbonate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
35466-84-3 (butyl propyl carbonate) Related Products
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- 542-52-9(Dibutyl carbonate)
- 56525-42-9(Methyl Propyl Carbonate)
- 2050-94-4(Dipentyl carbonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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